7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• IUPAC Name: 7-(4-fluorophenyl)-3-propan-2-yl-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C14H13FN4O/c1-9(2)12-16-17-13-14(20)18(7-8-19(12)13)11-5-3-10(15)4-6-11/h3-9H,1-2H3
• InChI Key: SNKBYAREWSKMHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C2N1C=CN(C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H13FN4O
• Molecular Weight: 272.28 g/mol

Description

7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one, also known as FPP, is a heterocyclic compound that has been the subject of much scientific research in recent years. FPP has been found to have a wide range of applications in the fields of medicine, biochemistry, and pharmacology.

Scientific Research Applications

7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one has been found to have a variety of scientific research applications. It has been used in the synthesis of a number of compounds, such as antibiotics, antivirals, and anti-cancer agents. 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one has also been found to have potential applications in the field of drug delivery, as it has been found to be able to form stable complexes with a variety of drugs. In addition, 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one has been used in the synthesis of a number of compounds with potential applications in the fields of nanotechnology and biotechnology.

Mechanism of Action

The mechanism of action of 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is not yet fully understood. It is believed that 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is able to interact with a variety of biological targets, including enzymes and receptors. It is thought that 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is able to form complexes with these targets, which then leads to a change in the activity of the target. This change in activity is then thought to lead to the desired effect of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one are not yet fully understood. However, it has been found to have a number of potential effects on the body. It has been found to have an inhibitory effect on certain enzymes and receptors, as well as an anti-inflammatory effect. In addition, 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one has been found to have potential applications in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one in laboratory experiments is its low cost and ease of synthesis. In addition, 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one has been found to be stable and non-toxic, which makes it an ideal compound for use in a variety of experiments. However, 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one has been found to have limited solubility in water, which can limit its use in certain experiments.

Future Directions

The potential future directions for 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one are numerous. One potential direction is the use of 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one in the development of new drugs and therapies. In addition, 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one could be used in the development of new nanotechnology and biotechnology applications. Finally, 7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one could be used in the development of new methods of drug delivery.

Synthesis Methods

7-(4-fluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one can be synthesized through a number of methods. The most common method involves the use of a Grignard reaction followed by an intramolecular cyclization. In this method, a Grignard reagent is reacted with an aldehyde to form an intermediate compound. This intermediate compound is then reacted with an acid to form the desired product. Other methods of synthesis involve the use of a Claisen condensation, a Diels-Alder reaction, and a Suzuki coupling reaction.